Cas no 1207058-49-8 (2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile)

• Product Name: 2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile
• CAS No: 1207058-49-8
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5394439
• Update Time: 2025-05-24

2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(3,4-Diethoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetonitrile
• 2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile

• Inchi： 1S/C18H17N3O3S/c1-3-23-14-6-5-12(9-15(14)24-4-2)13-10-25-17-16(13)20-11-21(8-7-19)18(17)22/h5-6,9-11H,3-4,8H2,1-2H3
• InChI Key： MTIWYXRTUZBHIZ-UHFFFAOYSA-N
• SMILES： C1N(CC#N)C(=O)C2SC=C(C3=CC=C(OCC)C(OCC)=C3)C=2N=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.1±60.0 °C(Predicted)
• pka: -2.84±0.20(Predicted)

Additional information on 2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile

Comprehensive Overview of 2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile (CAS No. 1207058-49-8)

2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile (CAS No. 1207058-49-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidine derivative is characterized by its unique molecular structure, which combines a diethoxyphenyl moiety with a thieno[3,2-d]pyrimidine core, further functionalized by an acetonitrile group. Such structural features make it a promising candidate for applications in drug discovery, particularly in targeting kinase inhibitors and modulating cellular signaling pathways.

The compound's CAS No. 1207058-49-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Researchers are particularly interested in its potential as a small-molecule inhibitor, given its ability to interact with specific protein domains. Recent studies have explored its role in cancer therapeutics, where thienopyrimidine derivatives have shown efficacy in inhibiting tumor growth. This aligns with current trends in precision medicine, where targeted therapies are increasingly prioritized.

From a synthetic perspective, 2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling and cyclization techniques. Its acetonitrile side chain enhances solubility, a critical factor in drug formulation. This property is frequently highlighted in forums discussing ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in pharmacokinetics research.

Beyond pharmaceuticals, this compound's thieno[3,2-d]pyrimidine scaffold is also investigated in material science, particularly for organic electronics. Its conjugated system suggests potential use in OLEDs (Organic Light-Emitting Diodes) or photovoltaic cells, areas gaining traction due to the global push for sustainable energy. Such interdisciplinary applications make CAS No. 1207058-49-8 a versatile subject in both academic and industrial settings.

In summary, 2-[7-(3,4-diethoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetonitrile represents a compelling case study in the convergence of drug discovery and advanced materials. Its structural complexity and functional adaptability continue to inspire innovations across multiple scientific domains, addressing pressing challenges in healthcare and renewable energy.